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Compound of Interest

2-Hydrazinyl-3-methoxy-5-
Compound Name:
nitropyridine

Cat. No.: B8412399

Get Quote

Technical Guide: 2-Hydrazinyl-3-methoxy-5-
hitropyridine[1]
Executive Summary

2-Hydrazinyl-3-methoxy-5-nitropyridine is a highly reactive pyridine derivative utilized
primarily as an intermediate in the synthesis of fused heterocyclic systems, such as
[1,2,4]triazolo[4,3-a]pyridines and pyrazolopyridines. Its structural core—a pyridine ring
substituted with electron-withdrawing nitro and electron-donating methoxy groups—makes it a
versatile scaffold for nucleophilic aromatic substitution (

) and subsequent cyclization reactions. This compound has gained significant traction in drug
discovery, particularly in the development of BET bromodomain inhibitors for oncology and anti-
inflammatory therapeutics.

Chemical Identity & Structure

While the hydrazine derivative itself is often generated in situ or used immediately as an
intermediate, its stable precursor is the primary commercial entry point.
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Target Compound|[2][3][4][5][6][7]1[8]1[°]

o Chemical Name: 2-Hydrazinyl-3-methoxy-5-nitropyridine[1]

Synonyms: (3-Methoxy-5-nitropyridin-2-yl)hydrazine; 2-Hydrazino-3-methoxy-5-nitropyridine

Molecular Formula:

Molecular Weight: 184.15 g/mol

Appearance: Typically a yellow to orange crystalline solid.

SMILES:COclcc(cn1NN)[O-]

Primary Precursor (Commercial Starting Material)
e Chemical Name: 2-Chloro-3-methoxy-5-nitropyridine[2][3][4][5][6][7]1[8][°]

« CAS Number:75711-00-1[3][4][5][6][7][8]

e Molecular Formula:ngcontent-ng-c2977031039=""_nghost-ng-c1310870263="" class="inline
ng-star-inserted">

[410718]

e Molecular Weight: 188.57 g/mol [3][4][7]

Structural Analysis

The molecule features a 2,3,5-substitution pattern on the pyridine ring:
o Position 2 (Hydrazine): The nucleophilic "handle"” for cyclization.

» Position 3 (Methoxy): Provides steric bulk and electron-donating properties, influencing the
regioselectivity of downstream reactions.

e Position 5 (Nitro): A strong electron-withdrawing group that activates the C-2 position for the
initial nucleophilic attack and modulates the electronic properties of the final drug candidate.
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Synthesis Protocol

The synthesis of 2-hydrazinyl-3-methoxy-5-nitropyridine is a classic Nucleophilic Aromatic
Substitution (

). The reaction exploits the electron-deficiency of the pyridine ring, further enhanced by the 5-
nitro group, to displace the 2-chloro substituent with hydrazine.

Materials Required[1][21[3][41[7]1[81[9][11][14][16][17]

e Substrate: 2-Chloro-3-methoxy-5-nitropyridine (CAS 75711-00-1)[3][4][5][6][7][8]
e Reagent: Hydrazine hydrate (

, 50-80% solution)

e Solvent: Ethanol (EtOH) or 1,4-Dioxane

o Equipment: Round-bottom flask, magnetic stirrer, reflux condenser (optional), vacuum
filtration setup.

Step-by-Step Methodology

o Preparation: Dissolve 1.0 equivalent of 2-Chloro-3-methoxy-5-nitropyridine in Ethanol
(approx. 10 mL per gram of substrate).

o Addition: Add Hydrazine hydrate (3.0 — 5.0 equivalents) dropwise to the stirring solution at
room temperature. Note: Excess hydrazine is used to prevent the formation of the dimer (bis-
pyridyl hydrazine).

» Reaction:
o Option A (Mild): Stir at room temperature (RT) for 12—-18 hours.

o Option B (Accelerated): Heat to 60°C for 2—4 hours. Monitor by TLC or LC-MS (Target
Mass: [M+H]+ = 185.1).

o Workup:
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o Cool the reaction mixture to 0°C (ice bath). The product typically precipitates as a
yellow/orange solid.

o Filter the solid under vacuum.[10]

o Wash the filter cake with cold Ethanol followed by Diethyl Ether to remove excess
hydrazine and trace impurities.

e Drying: Dry the solid under vacuum at 40°C to yield 2-Hydrazinyl-3-methoxy-5-
nitropyridine.

Reaction Scheme Visualization

2-Chloro-3-methoxy-
5-nitropyridine Nucleophilic Attack
(CAS 75711-00-1) (EoH, e0°Cy I
Meisenheimer |  (Elimination (Z-HydrazinyI-S-methoxy-)

I
| 5-nitropyridine

. Complex |
Hydrazine Hydrate
(Excess)

Click to download full resolution via product page

Caption: SNAr pathway converting the chloro-precursor to the hydrazine derivative via an
addition-elimination mechanism.

Key Applications & Downstream Chemistry

This hydrazine derivative is a "privileged structure" for generating fused bicyclic heterocycles.
The most common application is the synthesis of [1,2,4]triazolo[4,3-a]pyridines, a scaffold
found in potent BET bromodomain inhibitors (e.g., analogs of I-BET762).

Cyclization to Triazolopyridines

Reacting the hydrazine group with electrophiles (anhydrides, orthoesters, or aldehydes) closes
the triazole ring.
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Reaction

Electrophile . Product Scaffold Application
Conditions
3-Methyl-
Acetic Anhydride Dioxane, RT to 50°C [1,2,4]triazolo[4,3- BET Inhibitors
a]pyridine

[1,2,4]Triazolo[4,3-
Triethyl Orthoformate Reflux alpyridine Kinase Inhibitors
(unsubstituted C3)

3-Thioxo-
Carbon Disulfide Pyridine/KOH [1,2,4]triazolo[4,3- Bioactive Thiones
a]pyridine

Mechanism of Action in Drug Discovery

In the context of BET (Bromodomain and Extra-Terminal motif) inhibition:
e The triazolopyridine core mimics the acetyl-lysine residue recognized by bromodomains.

e The 5-nitro group can be reduced to an amine and further derivatized (e.g., sulfonamides) to
interact with specific residues in the binding pocket (WPF shelf).

o The 3-methoxy group provides shape complementarity, locking the conformation of the
inhibitor in the active site.

Safety & Handling

» Hydrazine Hydrate: Highly toxic, potential carcinogen, and corrosive. Handle in a fume hood
with double nitrile gloves.

» Nitro Compounds: Potentially explosive if heated under confinement. 2-Hydrazinyl-3-
methoxy-5-nitropyridine is an energetic molecule; avoid subjecting the dry solid to friction
or high heat (above 100°C) without DSC testing.

o Storage: Store the hydrazine derivative under an inert atmosphere (Argon/Nitrogen) at
-20°C. It is prone to oxidation (air sensitivity) over time, turning dark red/brown.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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